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For Immediate Release

A comprehensive technical guide detailing the discovery, natural sources, and physicochemical

properties of Taxumairol R, a complex taxane diterpenoid, is now available for researchers,

scientists, and drug development professionals. This document provides an in-depth look at the

isolation and structural elucidation of this intricate natural product, presenting key data in a

structured format to facilitate further research and development.

Discovery and Natural Provenance
Taxumairol R was first isolated in 2000 by a team of researchers led by Ya-Ching Shen. This

novel taxane was discovered in the roots of the Taiwanese yew, Taxus mairei (Lemée & H.

Lév.) S.Y. Hu, a plant species that has proven to be a rich source of diverse taxoids. The

discovery of Taxumairol R added to the growing family of complex diterpenoids isolated from

the genus Taxus, which are of significant interest to the pharmaceutical industry due to the

potent anticancer activity of related compounds like Paclitaxel (Taxol®).

Physicochemical Characteristics
Taxumairol R is characterized by the molecular formula C₃₇H₄₄O₁₅ and a molecular weight of

728.2680. Its intricate structure, featuring a multi-ring taxane core, has been elucidated

primarily through advanced nuclear magnetic resonance (NMR) spectroscopic techniques.
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Property Value

Molecular Formula C₃₇H₄₄O₁₅

Molecular Weight 728.2680

Natural Source Roots of Taxus mairei

Experimental Protocols
The isolation and structural determination of Taxumairol R involved a meticulous multi-step

process. The general workflow for the isolation of taxoids from Taxus mairei roots, as described

in related literature from the discovering research group, provides a foundational understanding

of the experimental approach.

General Isolation and Purification Workflow
The following diagram illustrates a representative workflow for the isolation of taxane

diterpenoids from the roots of Taxus mairei.
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Dried and Powdered Roots of Taxus mairei Extraction with EtOH Partitioning between EtOAc and H₂O Silica Gel Column Chromatography Fraction Collection Repeated Column Chromatography (Silica Gel, Sephadex LH-20) Preparative HPLC Taxumairol R

Taxus mairei (Roots)

Isolation & Purification

Taxumairol R

Biological Activity Screening (e.g., Cytotoxicity Assays)

Mechanism of Action Studies (e.g., Microtubule Stabilization)

Potential for Drug Development
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15589954?utm_src=pdf-body-img
https://www.benchchem.com/product/b15589954#taxumairol-r-discovery-and-natural-sources
https://www.benchchem.com/product/b15589954#taxumairol-r-discovery-and-natural-sources
https://www.benchchem.com/product/b15589954#taxumairol-r-discovery-and-natural-sources
https://www.benchchem.com/product/b15589954#taxumairol-r-discovery-and-natural-sources
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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